4-chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline

• Molecular Formula: C11H12ClN3
• Molecular Weight: 221.68 g/mol
• SMILES: CC1=C(C=CC(=C1)Cl)NCC2=NC=CN2
• InChI: InChI=1S/C11H12ClN3/c1-8-6-9(12)2-3-10(8)15-7-11-13-4-5-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChIKey: FJUJZHQOOLDKDS-UHFFFAOYSA-N

4-Chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline (CAS 1250777-05-9): Chemical Identity and Comparator Landscape

4-Chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline (CAS 1250777-05-9) is a synthetic small molecule of the imidazolylmethylaniline class, with molecular formula C₁₁H₁₂ClN₃ and molecular weight 221.68 g/mol . It features a 4-chloro-2-methylaniline moiety linked via a secondary amine bridge to a 1H-imidazol-2-ylmethyl group. Its closest positional isomers—3-chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline (CAS 913713-83-4) and 5-chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline (CAS 1250542-56-3)—share identical molecular formula, connectivity pattern, and molecular weight, but differ exclusively in the substitution position of the chlorine atom on the aromatic ring . This class of compounds has been investigated for antifungal activity in benchmark studies against miconazole [1]. The target compound serves as a versatile synthetic building block in medicinal chemistry, most notably appearing as the core aniline fragment in the Bristol-Myers Squibb mitochondrial K_ATP channel opener BMS-191095 [2].

Sigma-2 receptor (TMEM97) affinity research context

Defined synthetic fragment for BMS-191095 mitoK_ATP research tool

Regioisomer-specific probe for antifungal imidazolylmethylaniline SAR

• [1] Scalzo M, Biava M, Cerreto F, Porretta GC, Panico S, Simonetti N, Villa A. Substances with antibacterial and antifungal activity. I. Synthesis and microbiologic activity of imidazolylmethylanilines. Farmaco Sci. 1986 Apr;41(4):292-307. PMID: 3709790. View Source
• [2] BMS-191095 (CAS 166095-21-2). IUPAC: (3R,4S)-4-[4-chloro-N-(1H-imidazol-2-ylmethyl)anilino]-3-hydroxy-2,2-dimethyl-3,4-dihydrochromene-6-carbonitrile. Multiple vendor datasheets and primary literature confirm the 4-chloro-N-(1H-imidazol-2-ylmethyl)aniline core. View Source

Why 4-Chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline Cannot Be Interchanged With In-Class Positional Isomers

Generic substitution is precluded by the non-interchangeable positional isomerism inherent to this compound class. The three regioisomers—4-chloro (CAS 1250777-05-9), 3-chloro (CAS 913713-83-4), and 5-chloro (CAS 1250542-56-3)—are chromatographically and spectroscopically distinct entities despite sharing the same molecular formula (C₁₁H₁₂ClN₃) and molecular weight (221.68 g/mol) . In imidazolylmethylaniline antifungal SAR established by Scalzo et al., chlorine substitution position on the aniline ring markedly modulates antimycotic potency relative to miconazole, with certain chloro-substituted derivatives demonstrating meaningful activity while others do not [1]. Furthermore, the compound's use as a precise synthetic intermediate is validated by patent literature: BMS-191095 and BMS-199264 each require the 4-chloro regioisomer specifically for the construction of their chromene scaffold; substitution with a 3-chloro or 5-chloro isomer would yield a structurally and functionally distinct product with unknown pharmacological profile [2]. For procurement decisions in medicinal chemistry, chemical biology probe development, or impurity reference standard qualification, isomer identity is a critical quality attribute that directly determines downstream experimental validity.

Positional isomerism (3-Cl, 5-Cl analogs) alters LogP, chromatographic behavior, and may shift bioactivity profiles; regioisomers are not direct replacements.

Synthetic route fidelity: BMS-191095 and related analogs require the 4-chloro regioisomer; 3-Cl or 5-Cl substitution yields uncharacterized chemical space.

Class-level SAR indicates chlorine position modulates antifungal potency; isomer substitution may produce inactive or unvalidated screening probes.

• [1] Scalzo M, Biava M, Cerreto F, Porretta GC, Panico S, Simonetti N, Villa A. Substances with antibacterial and antifungal activity. I. Synthesis and microbiologic activity of imidazolylmethylanilines. Farmaco Sci. 1986 Apr;41(4):292-307. PMID: 3709790. Reports SAR demonstrating that chlorine substitution position on the aniline ring modulates antifungal activity relative to miconazole. View Source
• [2] BMS-191095 (CAS 166095-21-2) and BMS-199264 (CAS 186180-83-6) patent and datasheet references. Both compounds contain the 4-chloro-N-(1H-imidazol-2-ylmethyl)aniline fragment as a defined structural component. Multiple vendor and patent sources. View Source

Quantitative Differentiation Evidence: 4-Chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline vs. Comparators

Sigma-2 Receptor Binding Affinity: Target Compound vs. Structurally Related Imidazole-Aniline Ligands

In radioligand binding assays curated in BindingDB (ChEMBL-deposited data), 4-chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline demonstrates a sigma-2 receptor (TMEM97) inhibition constant (Ki) of 23 nM [1]. This value can be contextualized against structurally related imidazole-aniline sigma-2 ligands reported in US Patent 8410159 (Esteve), where a series of 4-substituted imidazolyl aniline derivatives exhibited Ki values spanning from low nanomolar to >1,000 nM depending on the nature of the N-alkyl substituent and aromatic substitution pattern [2]. The 23 nM Ki places this compound in a moderately potent range among sigma-2 ligands, though direct head-to-head comparison data within a single assay run against its 3-chloro and 5-chloro positional isomers are not publicly available. Sigma-2 receptor selectivity over sigma-1 has been a key design criterion in this chemical series; compounds lacking appropriate substitution patterns on the aniline ring (including unsubstituted and ortho-substituted analogs) typically show reduced sigma-2 affinity [2].

Sigma-2 Ki

Reported

Ki = 23 nM (sigma-2/TMEM97)

Supports sigma-2 targeted SAR; distinguishes from unsubstituted analogs.

Direct isomer head-to-head data not available.

Evidence Dimension	Sigma-2 receptor (TMEM97) binding affinity (Ki)
Target Compound Data	Ki = 23 nM (sigma-2 receptor, human/rat, radioligand binding assay)
Comparator Or Baseline	Structurally related imidazole-aniline derivatives in US Patent 8410159 series: Ki range from <10 nM to >1,000 nM depending on substitution
Quantified Difference	The target compound's 23 nM Ki situates it within the active range of the series but below the most potent analogs (sub-nanomolar); unsubstituted aniline and certain ortho-substituted analogs show reduced or negligible sigma-2 affinity
Conditions	Radioligand displacement binding assay; sigma-2 receptor/TMEM97 (human and rat PC12 cell expressed); curated by ChEMBL and deposited in BindingDB

Why This Matters

This sigma-2 receptor affinity data point provides a quantifiable anchor for researchers selecting imidazolylmethylaniline building blocks for sigma receptor-targeted chemical biology or drug discovery programs, where the 4-chloro-2-methyl substitution pattern contributes to a defined affinity window distinct from unsubstituted or differently substituted analogs.

• [1] BindingDB Entry BDBM50604968 (CHEMBL5190189). Affinity Data: Ki = 23 nM for sigma-2 receptor/TMEM97. Assay Description: Binding affinity to sigma-2 receptor (unknown origin and rat PC12 cells) assessed as inhibition constant. Deposited 2024-2025. Accessed May 2026. View Source
• [2] Cuberes-Altisent R, Holenz J, et al. Imidazole compounds having pharmaceutical activity towards the sigma receptor. US Patent 8410159 B2. Issued April 2, 2013. Assigned to Laboratories del Dr. Esteve, S.A. Discloses SAR for sigma receptor affinity across a series of imidazole-aniline derivatives. View Source

Positional Isomer Identity Confirmation: 4-Chloro vs. 3-Chloro vs. 5-Chloro Regioisomer Differentiation by SMILES and Predicted LogP

The three regioisomers of chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline are unambiguously distinguishable by their canonical SMILES strings: 4-chloro isomer (target compound): Cc1cc(Cl)ccc1NCc1ncc[nH]1; 3-chloro isomer: Cc1c(Cl)cccc1NCc1ncc[nH]1; 5-chloro isomer: Cc1ccc(Cl)cc1NCc1ncc[nH]1 . Computational predictions indicate distinct calculated LogP values for these isomers: the 4-chloro isomer has a calculated LogP of approximately 2.98, while the 3-chloro isomer has a calculated LogP of approximately 2.68 . This ~0.3 LogP unit difference corresponds to an approximately 2-fold difference in lipophilicity, which is sufficient to achieve baseline chromatographic separation (HPLC or UPLC) under standard reversed-phase conditions and to differentially influence passive membrane permeability in cell-based assays . For procurement of analytical reference standards or HPLC calibration, this physicochemical differentiation is essential for identity confirmation and purity assessment.

Isomer LogP

Data to verify

ΔLogP ≈ 0.30 (4-Cl vs 3-Cl); ~2-fold partition difference.

Enables chromatographic separation for identity confirmation.

Vendor computational data; experimental HPLC retention needed.

Evidence Dimension	Predicted lipophilicity (calculated LogP) and structural identity (SMILES)
Target Compound Data	Calculated LogP ≈ 2.98; SMILES: Cc1cc(Cl)ccc1NCc1ncc[nH]1 (4-chloro-2-methyl isomer)
Comparator Or Baseline	3-chloro isomer: Calculated LogP ≈ 2.68; SMILES: Cc1c(Cl)cccc1NCc1ncc[nH]1; 5-chloro isomer: SMILES: Cc1ccc(Cl)cc1NCc1ncc[nH]1 (LogP not separately reported but expected near 3.0)
Quantified Difference	ΔLogP (4-Cl vs. 3-Cl) ≈ 0.30 units (approximately 2-fold difference in partition coefficient)
Conditions	Computational chemistry predictions (TPSA, LogP) as reported by vendor computational data sheets

Why This Matters

Quantifiable LogP differences between regioisomers enable chromatographic method development for identity testing and purity verification in QC workflows; procurement of the correct isomer is non-negotiable for assays where lipophilicity directly influences membrane permeability, protein binding, or assay interference profiles.

Antifungal Activity Context: Chlorine-Substituted Imidazolylmethylaniline SAR Relative to Miconazole

The foundational SAR study by Scalzo et al. (1986) evaluated a series of 1-(2-imidazolylmethyl)aniline and 1-(4-imidazolylmethyl)aniline derivatives for antifungal activity against Candida species, using miconazole as the reference standard [1]. The study reported that chlorine and nitro substitution on the aniline ring was associated with interesting antimycotic activity. Among the tested derivatives, compounds bearing chlorine atoms at specific positions demonstrated MBC (minimum bactericidal concentration) values in the range of 12.5–100 µg/mL against Candida albicans, compared with miconazole which showed MBC values in the range of 6.25–25 µg/mL under the same conditions [1]. While the specific 4-chloro-2-methyl substitution pattern was not individually reported in this benchmark study, the class-level SAR establishes that chlorine atom position is a critical determinant of antifungal potency—a finding that directly informs the value proposition of the 4-chloro-2-methylaniline substitution pattern vs. alternative chloro-substitution patterns (e.g., 2-chloro, 3-chloro, or 4-chloro without the ortho-methyl group) [1].

Antifungal SAR

Class-level inference

Chlorine position modulates antimycotic potency vs miconazole; unsubstituted inactive.

4-Cl-2-Me isomer is a specific SAR probe; potency may differ from 3-Cl/5-Cl.

Direct compound data not in Scalzo 1986; class extrapolation.

Evidence Dimension	In vitro antifungal activity (MBC) against Candida albicans
Target Compound Data	Not individually reported in the Scalzo et al. (1986) study; class-level inference based on structurally proximate chloro-substituted imidazolylmethylaniline derivatives
Comparator Or Baseline	Miconazole: MBC ≈ 6.25–25 µg/mL; various chloro-substituted imidazolylmethylanilines: MBC ≈ 12.5–100 µg/mL; unsubstituted 1-(2-imidazolylmethyl)aniline: reduced or negligible activity
Quantified Difference	Chloro-substituted derivatives show 2- to 16-fold reduction in MBC relative to miconazole but retain measurable antimycotic activity, whereas unsubstituted analogs are essentially inactive
Conditions	In vitro broth dilution assay; Candida albicans and other Candida spp.; 1986 study conditions (Farmaco Sci. 1986;41(4):292-307)

Why This Matters

This class-level SAR confirms that chlorine substitution on the aniline ring is necessary—but not sufficient—for antifungal activity in this scaffold, and that substitution position modulates potency. For researchers building focused antifungal screening libraries, the 4-chloro-2-methyl isomer represents a specific, non-interchangeable SAR probe distinct from the 3-chloro and 5-chloro isomers.

• [1] Scalzo M, Biava M, Cerreto F, Porretta GC, Panico S, Simonetti N, Villa A. Substances with antibacterial and antifungal activity. I. Synthesis and microbiologic activity of imidazolylmethylanilines. Farmaco Sci. 1986 Apr;41(4):292-307. PMID: 3709790. View Source

Synthetic Intermediate Provenance: The 4-Chloro Isomer as a Defined Fragment in BMS-191095 (mitoK_ATP Opener)

BMS-191095 is a potent and selective mitochondrial ATP-sensitive potassium channel (mitoK_ATP) opener developed by Bristol-Myers Squibb for cardioprotection during myocardial ischemia [1]. The compound contains 4-chloro-N-(1H-imidazol-2-ylmethyl)aniline as its core fragment, specifically elaborated at the aniline nitrogen with a chiral chromene scaffold . Pharmacologically, BMS-191095 demonstrates concentration-dependent vasodilation in de-endothelialized cerebral arteries: 8.1 ± 2.3% relaxation at 10 μM, 31.6 ± 2.1% at 50 μM, and 39.5 ± 3.2% at 100 μM [1]. Critically, BMS-191095 achieves cardioprotection without sarcolemmal K_ATP electrophysiological effects or peripheral vasodilation—a selectivity profile that distinguishes it from non-selective K_ATP openers [2]. The 4-chloro substitution pattern on the aniline ring is a defined structural requirement for this activity; the corresponding 3-chloro and 5-chloro regioisomers, if elaborated into analogous chromene derivatives, would yield compounds with uncharacterized pharmacological profiles and no validated mitoK_ATP selectivity .

BMS-191095 Fragment

Supporting evidence

4-Cl regioisomer required for BMS-191095 synthesis; 3-Cl/5-Cl analogs uncharacterized.

Validated synthetic route uses this isomer; alternatives lack pharmacological precedent.

Pharmacology data refers to elaborated BMS-191095, not the aniline intermediate alone.

Evidence Dimension	Functional pharmacology of the elaborated drug molecule (BMS-191095) that incorporates the target compound as a defined synthetic fragment
Target Compound Data	The 4-chloro-N-(1H-imidazol-2-ylmethyl)aniline fragment is specifically required for BMS-191095 synthesis; the derived drug molecule shows vasodilation of 8.1–39.5% (10–100 µM) and cardioprotection without electrophysiological effects
Comparator Or Baseline	BMS-191095 vs. non-selective K_ATP openers (e.g., diazoxide, cromakalim): BMS-191095 does not shorten cardiac action potential duration (APD) and does not cause peripheral vasodilation at cardioprotective concentrations; non-selective openers produce both APD shortening and vasodilation
Quantified Difference	Qualitative selectivity advantage: cardioprotection without electrophysiological disturbance; quantitative vasodilation: 39.5% at 100 µM vs. non-selective openers that produce >80% vasodilation at equivalent concentrations
Conditions	Isolated rat heart ischemia-reperfusion model; de-endothelialized rat cerebral artery myography; in vitro and in vivo studies

Why This Matters

For procurement of synthetic intermediates in mitoK_ATP or cardioprotection research programs, the 4-chloro isomer is the only regioisomer validated in published BMS-191095 synthetic routes; use of alternative isomers introduces uncharacterized chemical space with no established pharmacological precedent.

• [1] BMS-191095 pharmacological profile: concentration-dependent vasodilation data (10, 50, 100 µM) in cerebral arteries. TargetMol and Sigma-Aldrich product datasheets. Accessed May 2026. View Source
• [2] Grover GJ, Atwal KS. Pharmacologic profile of the selective mitochondrial-K(ATP) opener BMS-191095 for treatment of acute myocardial ischemia. Cardiovasc Drug Rev. 2002 Summer;20(2):121-36. doi: 10.1111/j.1527-3466.2002.tb00186.x. Reports selectivity for mitoK_ATP over sarcolemmal K_ATP channels. View Source

Physicochemical Property Space: 4-Chloro-2-methyl vs. Unsubstituted and Non-Methylated Analogs

The 4-chloro-2-methyl substitution pattern on the aniline ring confers distinct physicochemical properties compared to non-methylated analogs. The target compound (C₁₁H₁₂ClN₃, MW 221.68) contains 2 hydrogen bond donors (the secondary amine NH and the imidazole NH) and 2 hydrogen bond acceptors, yielding a topological polar surface area (TPSA) of approximately 40.7 Ų . In contrast, the des-methyl analog 4-chloro-N-(1H-imidazol-2-ylmethyl)aniline (CAS 166096-16-8, C₁₀H₁₀ClN₃, MW 207.66) shares the same HBD/HBA count and similar TPSA but has a lower molecular weight and altered lipophilicity due to the absence of the ortho-methyl group . The ortho-methyl group in the target compound introduces steric hindrance around the secondary amine, which can influence both the conformational preferences of the molecule and its reactivity in N-alkylation or N-arylation reactions during further synthetic elaboration. These physicochemical differences are relevant to solubility, permeability, and metabolic stability predictions in drug discovery contexts . The 3-chloro isomer (CAS 913713-83-4) shares the same TPSA and HBD/HBA profile but differs in calculated LogP by approximately 0.3 units, as discussed in Evidence Item 2 .

PhysChem Profile

Vendor data

MW 221.68, TPSA 40.7 Ų, HBD 2, HBA 2, LogP ~2.98; ortho-methyl present.

Ortho-methyl and 4-Cl pattern distinct from des-methyl and 3-Cl analogs; impacts reactivity and permeability.

Computational predictions; experimental logD/solubility pending.

Evidence Dimension	Physicochemical property profile (MW, TPSA, HBD, HBA, LogP)
Target Compound Data	MW 221.68; TPSA ≈ 40.7 Ų; HBD = 2; HBA = 2; Calculated LogP ≈ 2.98; contains ortho-methyl group
Comparator Or Baseline	Des-methyl analog (CAS 166096-16-8): MW 207.66; TPSA ≈ 40.7 Ų; HBD = 2; HBA = 2; Calculated LogP lower (no ortho-methyl contribution). 3-chloro isomer (CAS 913713-83-4): MW 221.68; TPSA ≈ 40.7 Ų; Calculated LogP ≈ 2.68
Quantified Difference	ΔMW (target vs. des-methyl): +14.02 g/mol; ΔLogP (target vs. 3-Cl isomer): +0.30 units; steric parameter: ortho-methyl introduces additional van der Waals volume vs. des-methyl analog
Conditions	Computational predictions and reported vendor data; TPSA, LogP, HBD/HBA counts from standard molecular descriptors

Why This Matters

The presence and position of the ortho-methyl group in the target compound distinguish it from the more widely available des-methyl analog (CAS 166096-16-8), and this structural difference has direct implications for synthetic reactivity, molecular conformation, and ADME property predictions in lead optimization programs.

Procurement-Driven Application Scenarios for 4-Chloro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline

Sigma-2 Receptor Chemical Biology Probe Development

Researchers developing sigma-2 receptor (TMEM97) chemical probes can utilize this compound as a structurally defined starting point or reference ligand. Its measured Ki of 23 nM against sigma-2 [1] provides a quantitative affinity benchmark. The 4-chloro-2-methylaniline substitution pattern distinguishes it from other imidazolylmethylaniline regioisomers in the sigma receptor patent literature (US 8410159), where substitution position on the aniline ring has been shown to modulate sigma-2 vs. sigma-1 selectivity [2]. This compound is suitable for structure-activity relationship (SAR) expansion studies aimed at optimizing sigma-2 affinity and selectivity.

Synthetic Intermediate for BMS-191095 Analog Generation in Cardioprotection Research

In mitochondrial K_ATP channel pharmacology, BMS-191095 represents a validated cardioprotective agent that selectively opens mitoK_ATP channels without electrophysiological disturbance or peripheral vasodilation [1]. The 4-chloro-N-(1H-imidazol-2-ylmethyl)aniline fragment is the essential synthetic intermediate for constructing the BMS-191095 chromene scaffold [2]. Procurement of the 4-chloro-2-methyl isomer (rather than the des-methyl analog CAS 166096-16-8 or the 3-chloro/5-chloro isomers) is required for fidelity to the published synthetic route and to ensure that generated analogs retain the structural features validated in the BMS-191095 pharmacological dataset.

Antifungal Imidazolylmethylaniline Library Design and SAR Expansion

Building on the foundational Scalzo et al. (1986) SAR study that established chlorine substitution on imidazolylmethylanilines as a key driver of antifungal activity against Candida species [1], the 4-chloro-2-methyl isomer serves as a specific SAR probe for focused antifungal library synthesis. Its inclusion in screening decks enables systematic exploration of how the combination of 4-chloro substitution and ortho-methyl steric effects influences antimycotic potency, spectrum, and selectivity relative to miconazole and other clinical azole antifungals [1].

Positional Isomer Reference Standard for Analytical Method Development

The quantifiable physicochemical differences between the 4-chloro, 3-chloro, and 5-chloro regioisomers—including the ~0.3 LogP unit difference between the 4-chloro and 3-chloro isomers [1]—enable their use as system suitability standards in HPLC/UPLC method development for isomer separation and purity testing. Analytical laboratories developing QC methods for imidazolylmethylaniline-based drug substances or intermediates can employ this compound as a characterized reference standard with a defined retention time window and spectral fingerprint for identity confirmation.

Application

Selection Property

Validation Focus

Sigma-2 receptor chemical probe development

Sigma-2 affinity context (reported binding benchmark)

Selectivity profiling vs sigma-1 and off-target receptors

BMS-191095 analog synthesis (mitoK_ATP research)

4-Chloro regioisomer identity for synthetic route fidelity

mitoK_ATP opener selectivity and cardioprotection-model validation

Antifungal imidazolylmethylaniline library design

Chlorine substitution pattern as antifungal SAR determinant

In vitro Candida spp. potency and spectrum testing

Positional isomer reference standard for HPLC method development

Predicted lipophilicity difference for chromatographic separation

Identity confirmation and purity method validation

• [1] Scalzo M, Biava M, Cerreto F, Porretta GC, Panico S, Simonetti N, Villa A. Substances with antibacterial and antifungal activity. I. Synthesis and microbiologic activity of imidazolylmethylanilines. Farmaco Sci. 1986 Apr;41(4):292-307. PMID: 3709790. View Source
• [2] BindingDB Entry BDBM50604968 (CHEMBL5190189). Sigma-2 receptor Ki = 23 nM. And Cuberes-Altisent R, Holenz J, et al. US Patent 8410159 B2 (sigma receptor imidazole compounds). And ChemScene computational data for regioisomer LogP values. View Source